Cas no 281-27-6 (1-Azatricyclo[3.3.1.13,7]decane)

• Product name: 1-Azatricyclo[3.3.1.13,7]decane
• CAS No: 281-27-6
• MF: C₉H₁₅N
• MW: 137.2221
• CID: 289998
• PubChem ID: 136106

1-Azatricyclo[3.3.1.13,7]decane Chemical and Physical Properties

Names and Identifiers

• 1-Azatricyclo[3.3.1.13,7]decane
• 1-azatricyclo[3.3.1.1~3,7~]decane
• 281-27-6
• 1-Azaadamantane
• DTXSID60182376
• WENISBCJPGSITQ-UHFFFAOYSA-N
• InChI=1/C9H15N/c1-7-2-9-3-8(1)5-10(4-7)6-9/h7-9H,1-6H
• SCHEMBL875052
• 1-aza-tricyclo[3.3.1.1*3,7*]decane
• 1-Azatricyclo(3.3.1.13,7)decane
• azaadamantane

• Inchi： InChI=1S/C9H15N/c1-7-2-9-3-8(1)5-10(4-7)6-9/h7-9H,1-6H2
• InChI Key： WENISBCJPGSITQ-UHFFFAOYSA-N
• SMILES： N12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 137.12055
• Monoisotopic Mass: 137.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 196.2°Cat760mmHg
• Flash Point: 64.9°C
• Refractive Index: 1.552
• PSA: 3.24